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An In-depth Technical Guide to the Molecular Structure and Industrial Synthesis of Parathion

For Researchers, Scientists, and Drug Development Professionals

Introduction
Parathion, chemically known as O,O-Diethyl O-(4-nitrophenyl) phosphorothioate, is an

organophosphate insecticide and acaricide.[1] First developed by IG Farben in the 1940s, it

has been utilized in agriculture to control a broad spectrum of insect pests on crops such as

cotton, rice, and fruit trees.[1][2] However, due to its high toxicity to non-target organisms,

including humans, its use has been significantly restricted or banned in many countries.[1] This

guide provides a detailed overview of its molecular structure and a comprehensive description

of its industrial synthesis, intended for a technical audience.

Molecular Structure of Parathion
Parathion is characterized by a central phosphorus atom double-bonded to a sulfur atom and

single-bonded to two ethoxy groups and a 4-nitrophenoxy group.

Chemical Formula: C₁₀H₁₄NO₅PS[1]

IUPAC Name: O,O-Diethyl O-(4-nitrophenyl) phosphorothioate[1]

Molar Mass: 291.26 g·mol⁻¹[1]
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CAS Number: 56-38-2[1]

Appearance: Pure parathion is a white crystalline solid, though technical grade formulations

are often a yellow to brown liquid with a garlic-like odor.[2][3]

Industrial Synthesis of Parathion
The industrial production of parathion is a two-stage process. The first stage involves the

synthesis of the key intermediate, O,O-diethyl thiophosphoryl chloride (DETC). The second

stage is the reaction of DETC with sodium 4-nitrophenolate to yield the final product.

Stage 1: Synthesis of O,O-diethyl thiophosphoryl
chloride (DETC)
This stage is further divided into two steps: the formation of O,O-diethyl dithiophosphate

followed by its chlorination.

Step 1a: Synthesis of O,O-diethyl dithiophosphate This reaction involves the treatment of

phosphorus pentasulfide (P₂S₅) with anhydrous ethanol (C₂H₅OH).

Step 1b: Chlorination of O,O-diethyl dithiophosphate The O,O-diethyl dithiophosphate is then

chlorinated using chlorine gas (Cl₂) to produce O,O-diethyl thiophosphoryl chloride.

Stage 2: Synthesis of Parathion
The final step is the reaction of O,O-diethyl thiophosphoryl chloride with sodium 4-

nitrophenolate.[4] This salt is typically prepared beforehand by reacting 4-nitrophenol with

sodium hydroxide.

Experimental Protocols
The following protocols are a composite based on available literature for the industrial-scale

synthesis of Parathion.

Preparation of Sodium 4-nitrophenolate
In a suitable reaction vessel, 4-nitrophenol is reacted with an aqueous solution of sodium

hydroxide (NaOH).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Parathion
https://www.benchchem.com/product/b1678463?utm_src=pdf-body
http://bhattercollege.ac.in/old/E_Learning/Chemistry/Pesticide_Chemistry_Part_2_Sem-4_Paper_SEC-2_17_04_2020.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=1140&toxid=246
https://www.benchchem.com/product/b1678463?utm_src=pdf-body
https://www.benchchem.com/product/b1678463?utm_src=pdf-body
https://www.benchchem.com/product/b1678463?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK591891/
https://www.benchchem.com/product/b1678463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction displaces the hydrogen atom from the hydroxyl group of the phenol with a

sodium ion.

The resulting solution is then cooled to approximately 40°C to crystallize the sodium 4-

nitrophenolate.[5]

The product is isolated via filtration and centrifugation.[5]

Synthesis of O,O-diethyl dithiophosphate
A portion of the total required absolute ethanol (e.g., 800 kg) is charged into a reaction kettle.

[6]

Phosphorus pentasulfide (e.g., 2000 kg) is added to the ethanol with stirring.[6]

The remaining absolute ethanol (e.g., 1000 kg) is added dropwise to the mixture.[6]

The reaction mixture is maintained at a certain temperature for a period (e.g., 30 minutes) to

ensure the reaction goes to completion.[6]

The mixture is then cooled to 50°C and filtered to yield O,O-diethyl dithiophosphate.[6]

Synthesis of O,O-diethyl thiophosphoryl chloride
(DETC)

The O,O-diethyl dithiophosphate is transferred to a chlorination kettle.

The reaction mixture is stirred at a controlled temperature (e.g., 35-45°C).

Chlorine gas is bubbled through the mixture at a controlled flow rate.

The reaction is monitored until completion to yield crude O,O-diethyl thiophosphoryl chloride.

Synthesis of Parathion
O,O-diethyl thiophosphoryl chloride is reacted with sodium 4-nitrophenolate in a suitable

solvent.[4]
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The reaction is exothermic and the temperature is controlled. Reaction conditions can vary,

for example, 80 to 100°C for 5 hours or -10 to +10°C for approximately 18 hours.

Upon completion, the reaction mixture contains parathion and sodium chloride as a

byproduct.

The crude product is then subjected to purification steps, which may include washing and

solvent stripping, to yield technical-grade parathion.

Quantitative Data
The following table summarizes the quantitative data for the industrial synthesis of Parathion,

compiled from various sources.
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Parameter Value Stage of Process Source

Reactants for DETC

Synthesis

Ethanol 1750 - 1800 kg

O,O-diethyl

dithiophosphate

synthesis

[6]

Phosphorus

Pentasulfide
2000 kg

O,O-diethyl

dithiophosphate

synthesis

[6]

Yield of Intermediate

O,O-diethyl

dithiophosphate
3306 - 3318 kg

O,O-diethyl

dithiophosphate

synthesis

[6]

Reaction Conditions

for DETC

Chlorination

Temperature
35 - 45 °C DETC Synthesis

Reactants for

Parathion Synthesis

Diethylphosphorochlor

idothionate
Stoichiometric Parathion Synthesis [7]

Sodium p-

nitrophenate
Stoichiometric Parathion Synthesis [4][7]

Final Product Purity

Technical Grade

Parathion
>95% Final Product [8]

Visualization of the Synthesis Pathway
The following diagram illustrates the key steps in the industrial synthesis of Parathion.
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Caption: Industrial synthesis workflow of Parathion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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